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Compound of Interest

Compound Name: Narcotic acid

Cat. No.: B1238708

An In-depth Technical Guide to "Narcotic Acid"

Disclaimer: The term "Narcotic acid" is not a standard or recognized chemical nomenclature in
scientific literature. However, the PubChem database contains an entry for a specific molecule
with "Narcotic acid" as a depositor-supplied synonym. This guide focuses on this particular
compound, providing a comprehensive overview of its chemical structure, properties, and the
broader context of its constituent chemical classes. Given the compound's obscurity, specific
experimental data and established signaling pathways are not readily available. Therefore, this
guide also incorporates general methodologies and known biological activities of related
chemical structures to provide a valuable resource for researchers and drug development
professionals.

Chemical Identity and Properties

The compound referred to as "Narcotic acid” in a depositor-supplied context is chemically
known as 6-[(S)-hydroxy-(4-methoxy-6-methyl-7,8-dihydro-5H-[1][2]dioxolo[4,5-g]isoquinolin-5-
yl)methyl]-2,3-dimethoxybenzoic acid. It is a complex molecule that features a substituted
isoquinoline core linked to a dimethoxybenzoic acid moiety.

Chemical Structure
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Figure 1: Chemical Structure of "Narcotic Acid"

Physicochemical Properties

The following table summarizes the computed physicochemical properties of the molecule.
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Property Value
Molecular Formula C22H25N08
Molecular Weight 431.4 g/mol

6-[(S)-hydroxy-(4-methoxy-6-methyl-7,8-
IUPAC Name dihydro-5H-[1][2]dioxolo[4,5-g]isoquinolin-5-
yl)methyl]-2,3-dimethoxybenzoic acid

CAS Number 55836-07-2
Topological Polar Surface Area 107 A2
Hydrogen Bond Donors 2
Hydrogen Bond Acceptors 9

Rotatable Bonds 6

XLogP3 -0.4

Synthesis and Experimental Protocols

Specific experimental protocols for the synthesis of this exact molecule are not available in the
peer-reviewed literature. However, the structure suggests that its synthesis would involve the
coupling of a substituted isoquinoline derivative with a substituted benzoic acid derivative.
General synthetic strategies for these classes of compounds are well-established.

General Synthetic Approach for Substituted
Isoquinolines

The synthesis of substituted isoquinolines can be achieved through various methods, including
the Bischler-Napieralski reaction, which involves the cyclization of 3-arylethylamides in the
presence of a dehydrating agent. Another common method is the Pictet-Spengler reaction,
where a (-arylethylamine is condensed with an aldehyde or ketone followed by cyclization.

Conceptual Synthetic Workflow

The following diagram illustrates a conceptual workflow for the synthesis of a molecule like
"Narcotic Acid," based on common organic synthesis strategies.
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Figure 2: Conceptual Synthetic Workflow

Potential Biological Activity and Signhaling Pathways

There is no specific pharmacological data or information on the signaling pathways for this
particular compound. However, its structural components, an isoquinoline alkaloid and a
benzoic acid derivative, are present in many biologically active molecules.

Isoquinoline Alkaloids

The isoquinoline core is a prominent feature in a large family of naturally occurring alkaloids
with a wide range of biological activities.[3][4] These activities include:

Antimicrobial[4]

Anti-inflammatory[3][4]

Antitumor([3][4]

Analgesic[5]

The diverse pharmacological effects of isoquinoline alkaloids stem from their ability to interact
with various biological targets, including enzymes and receptors.

Benzoic Acid Derivatives

Benzoic acid and its derivatives are also known to exhibit a range of biological activities,
including anti-inflammatory and antimicrobial properties.[3] They are common structural motifs
in many natural products and pharmaceuticals.[3]

Potential Signaling Pathways

Given the known activities of isoquinoline alkaloids, it is plausible that a molecule like "Narcotic
Acid" could interact with signaling pathways involved in inflammation, cell proliferation, and
nociception. A conceptual diagram of potential biological activities is presented below.

Figure 3: Potential Biological Activities and Signaling Interactions

Conclusion
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While the term "Narcotic acid” does not correspond to a standard chemical entity, the
molecule identified in the PubChem database presents an interesting chemical scaffold. Its
structure, combining an isoquinoline alkaloid and a benzoic acid derivative, suggests potential
for a range of biological activities. Further research, including chemical synthesis and
pharmacological screening, would be necessary to elucidate the actual properties and
therapeutic potential of this compound. This guide provides a foundational understanding for
researchers interested in exploring this or structurally related molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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